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Compound Focus: Ixazomib Impurity 1

CAS No.: 1201903-02-7

Cat. No.: S874361

Chemical Identity and Formation Pathways

Ixazomib Impurity 1 is a known process-related impurity. Understanding its identity and how it forms is the

first step in troubleshooting stability issues.

e Chemical Name: 2,5-Dichloro-N-[2-[[(1R)-1-[(3aS,4S,6S,7aR)-hexahydro-3a,5,5-trimethyl-4,6-
methano-1,3,2-benzodioxaborol-2-yl]-3-methylbutyl]amino]-2-oxoethyllbenzamide [1]. It is also
referred to as Ixazomib Impurity R or Ixazomib Impurity N1 [1].

¢ Formation Pathways: The search results indicate that Ixazomib is susceptible to specific chemical
degradation. While not explicitly naming "Impurity 1," the primary degradation pathways identified are
highly relevant for troubleshooting [2]:

o Oxidative Deboronation: Loss of the boronic acid group through reaction with oxidants.
o Amide Bond Hydrolysis: Cleavage of the peptide-like bonds in the molecule's structure.

The following diagram illustrates the logical workflow for identifying and quantifying this impurity,

integrating the key formation pathways.
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Ixazomib Impurity 1: Identification and Analysis Workflow
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Stability Profile and Key Stressors

Ixazomib's stability is highly dependent on its environment. The table below summarizes the main stress

conditions that can lead to degradation and impurity formation, including Impurity 1 [2].
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Stress Impact on Ixazomib & Impurity . L
o ) Key Stability Findings

Condition Formation

Oxidative High susceptibility; leads to oxidative A principal degradation pathway. Use fresh

Stress deboronation [2]. reagents and avoid oxidants.

Alkaline pH High susceptibility; hydrolysis is Degradation follows first-order kinetics.
accelerated at higher pH [2]. Maintain neutral or slightly acidic

conditions.

Acidic & Relatively stable [2]. Degradation is slower but still follows first-

Neutral pH order kinetics.

Photolytic Sensitive to light [2]. Protect drug substance and product from

Stress light during storage and handling.

Thermal Stress
(Solid)

Relatively resistant to heat (70°C) and
heat/humidity (70°C/75% RH) [2].

Solid-state stability is less of a concern
under standard handling conditions.

Analytical Method for Identification and Quantification

A validated stability-indicating method is crucial for monitoring Impurity 1. The following UHPLC-UV

method has been specifically developed for ixazomib and its degradation products [2].

¢ Chromatographic Method: UHPLC-UV
e Separation Column: Not specified in search results, but method is MS-compatible.
e Detection: UV detection, with High-Resolution Mass Spectrometry (HRMS) for identification of

degradation products [2].
e Validation Data: The method was validated for the simultaneous assay of ixazomib and its
degradation products over specific concentration ranges [2]:
o Ixazomib: 2.50 - 100.00 pg/mL
o Impurity A & B: 0.75 - 60.00 pg/mL
o Impurity C: 1.25 - 60.00 pg/mL

Frequently Asked Questions (FAQSs)
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Q1: What are the primary chemical pathways leading to the formation of Ixazomib Impurity 1? The
main degradation pathways for ixazomib, which are relevant to Impurity 1 formation, are oxidative
deboronation and hydrolysis of the amide bond [2]. Controlling exposure to oxidants and extreme pH

conditions is critical to minimize its formation.

Q2: How can I analytically confirm the presence of Impurity 1 in my sample? Confirmation requires

two key components [2] [3]:

¢ Analytical Method: Use the described UHPLC-UV method, which can separate ixazomib from its
degradation products.

¢ Reference Standard: Use a characterized chemical standard of "Ixazomib Desglycine Impurity" or
"Ixazomib Impurity 1" to match the retention time and/or mass spectrometry data.

Q3: What are the best storage conditions to prevent the formation of Impurity 1? Based on the forced

degradation studies [2]:

e Solution State: Store in neutral or slightly acidic conditions. Avoid alkaline buffers and protect from
oxidants and light.

¢ Solid State: The solid drug substance is more stable. Store in a cool, dry place, protected from light.
Stability is maintained under typical lab conditions (70°C, 75% relative humidity for 24 hours).

Q4: The degradation of Ixazomib in my stability studies follows what order of kinetics? The
degradation of ixazomib in solution follows first-order kinetics under neutral, acidic, alkaline, and UV-

induced stress conditions [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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